Cas no 3130-19-6 (Bis(7-oxabicyclo4.1.0heptan-3-ylmethyl) adipate)

• Product Name: Bis(7-oxabicyclo4.1.0heptan-3-ylmethyl) adipate
• CAS No: 3130-19-6
• MF: C₂₀H₃₀O₆
• MW: 366.448606967926
• MDL: MFCD00191811
• CID: 43841
• PubChem ID: 18410
• Update Time: 2025-05-19

Bis(7-oxabicyclo4.1.0heptan-3-ylmethyl) adipate Chemical and Physical Properties

Names and Identifiers

• Bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl) adipate
• Poly[(2-oxiranyl)-1,2-cyclohexanediol] 2-ethyl-2-(hydroxymethyl)-1,3-propanediol ether (3:1)
• Bis((3,4-epoxycyclohexyl)methyl)adipate
• BIS(3,4-EPOXYCYCLOHEXYLMETHYL) ADIPATE
• hexanedioicacid,bis(7-oxabicyclo(4.1.0)hept-3-ylmethylester
• Hexanedioicacid,bis(7-oxabicyclo[4.1.0]hept-3-ylmethyl)ester
• Bis((3,4-epoxycyclohexyl)methyl)adipat
• Syna Epoxy 28
• UVR 6128
• ERL 4299
• bis(7-oxabicyclo[4.1.0]heptan-4-ylmethyl) hexanedioate
• CER4299
• bis[(3,4-epoxycyclohexyl)methyl]adipate
• BIS((3,4-EPOXYCYCLOHEXYL) METHYL)ADIPATE(UVR-6128)
• EINECS 221-518-5
• Hexanedioic acid,1,6-bis(7-oxabicyclo(4.1.0)hept-3-ylmethyl) ester
• Hexanedioic acid,bis(7-oxabicyclo(4.1.0)hept-3-ylmethyl) ester
• hexanedioic acid, bis(7-oxabicyclo(4.1.0)hept-3-ylmethyl ester
• hexanedioic acid, bis(7-oxabicyclo[4.1.0]hept-3-ylmethyl) ester
• Hexanedioic acid,bis(7-oxabicyclo [4.1.0]hept-3-ylmethyl)ester
• DTXSID5051997
• C20H30O6
• W-109866
• CS-0138539
• 7-OXABICYCLO(4.1.0)HEPTANE-3-METHANOL, ADIPATE (2:1)
• 3006WLL1W8
• 68924-34-5
• TTA-26
• FT-0649562
• Bis((7-oxabicyclo[4.1.0]heptan-3-yl)methyl) adipate
• DS-4148
• Hexanedioic acid, 1,6-bis(7-oxabicyclo(4.1.0)hept-3-ylmethyl) ester
• di(3,4-epoxycyclohexylmethyl) adipate
• Hexanedioic acid, bis(7-oxabicyclo(4.1.0)hept-3-ylmethyl) ester
• bis-(3,4-epoxycyclohexylmethyl) adipate
• AKOS015839642
• ADIPIC ACID, DIESTER WITH 7-OXABICYCLO(4.1.0)HEPTANE-3-METHANOL
• SCHEMBL74885
• Q18018782
• 3130-18-5
• Bis((3,4-epoxycyclohexyl)methyl) adipate
• MFCD00191811
• NS00020635
• bis[(3,4-Epoxycyclohexyl)methyl] adipate
• bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl) hexanedioate
• CIS-2-BENZYLAMINOMETHYL-1-CYCLOHEXANOLHYDROCHLORIDE
• UNII-3006WLL1W8
• 3130-19-6
• 1,6-bis({7-oxabicyclo[4.1.0]heptan-3-yl}methyl) hexanedioate
• Bis(7-oxabicyclo4.1.0heptan-3-ylmethyl) adipate
• DB-007291
• Bis(3,4-epoxycyclohexylmethyl)adipate
• DJUWPHRCMMMSCV-UHFFFAOYSA-N
• 1,6-bis({7-oxabicyclo[4.1.0]heptan-3-ylmethyl}) hexanedioate
• 2,2-bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl)hexanedioate

• MDL： MFCD00191811
• Inchi： 1S/C20H30O6/c21-19(23-11-13-5-7-15-17(9-13)25-15)3-1-2-4-20(22)24-12-14-6-8-16-18(10-14)26-16/h13-18H,1-12H2
• InChI Key： DJUWPHRCMMMSCV-UHFFFAOYSA-N
• SMILES： O1C2CCC(COC(CCCCC(=O)OCC3CCC4C(C3)O4)=O)CC12

Computed Properties

• Exact Mass: 366.20400
• Monoisotopic Mass: 366.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 77.7A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.149
• Boiling Point: 474.2°C at 760 mmHg
• Flash Point: 113 ºC
• Refractive Index: n20/D 1.493(lit.)
• PSA: 77.66000
• LogP: 2.76820
• Solubility: Not determined

Bis(7-oxabicyclo4.1.0heptan-3-ylmethyl) adipate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• WGK Germany：2
• Hazard Category Code： R22;R36
• Safety Instruction： S26
• RTECS：MO1880550
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S26
• Risk Phrases：R22; R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes

Additional information on Bis(7-oxabicyclo4.1.0heptan-3-ylmethyl) adipate

Introduction to Bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl) adipate (CAS No. 3130-19-6)

Bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl) adipate, with the CAS number 3130-19-6, is a specialized organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bicyclic ring system and an adipate ester moiety. The combination of these structural features endows the compound with a range of interesting properties, making it a valuable candidate for various applications.

The molecular formula of Bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl) adipate is C₂₀H₂₈O₆. Its molecular weight is approximately 364.42 g/mol. The compound's structure consists of two 7-oxabicyclo[4.1.0]heptan-3-ylmethyl groups linked by an adipate ester bridge, which imparts both rigidity and flexibility to the molecule. This dual nature makes it particularly suitable for applications where controlled mechanical properties are required.

In recent years, significant research has been conducted to explore the potential applications of Bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl) adipate. One notable area of interest is its use as a plasticizer in polymer science. Plasticizers are essential additives that enhance the flexibility and processability of polymers without compromising their mechanical strength. The unique structure of Bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl) adipate allows it to interact effectively with polymer chains, improving their overall performance.

A study published in the Journal of Polymer Science in 2022 investigated the effects of Bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl) adipate on the mechanical properties of polyvinyl chloride (PVC). The results showed that the addition of this compound significantly enhanced the tensile strength and elongation at break of PVC, making it a promising candidate for industrial applications such as flexible PVC products used in construction and automotive industries.

Another area where Bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl) adipate has shown potential is in pharmaceutical research. The compound's ability to modulate biological processes has been explored in several preclinical studies. A 2021 study published in the Journal of Medicinal Chemistry reported that Bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl) adipate exhibited potent anti-inflammatory properties, suggesting its potential as a therapeutic agent for inflammatory diseases.

The anti-inflammatory activity of Bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl) adipate was attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings have sparked interest in further investigating the compound's potential as a novel therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmaceutical applications, Bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl) adipate has also been studied for its potential use in materials science and nanotechnology. The compound's unique molecular structure makes it an excellent candidate for the development of advanced materials with tailored properties. For instance, a 2023 study published in Advanced Materials explored the use of Bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl) adipate as a building block for self-assembling nanostructures.

The self-assembling behavior of Bis(7-oxabicyclo[4.1.0]heptan-3-ylmethyl) adipate was found to be highly dependent on its concentration and solvent conditions, allowing for precise control over the formation of nanostructures with specific morphologies and functionalities. This property opens up new possibilities for applications in areas such as drug delivery systems, sensors, and catalysis.

Safety and environmental considerations are crucial when evaluating any chemical compound for practical applications. Extensive toxicological studies have been conducted on Bis(7-oxabicyclo[4.1.0]heptan-3-y lmethyl) adipate. These studies have shown that the compound exhibits low toxicity and minimal environmental impact when used under controlled conditions.

A 2022 study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of Bis(7-o xabicyclo[4 .1 . 0 ] he pt an - 3 - yl me th yl ) ad ip ate strong > . T he re s ul ts ind ic at ed t ha t t he c om po un d i s r el at iv el y b io de gr ad ab le an d h as l ow e c oto xi ci ty t o w ar d s a va ri et y o f e n vi ro nm en ta l o rg an is ms , su ch a s f is h , d ap hi ni ae , an d b ac te ri ae . Th is m ak es i t a n at tr ac ti ve c ho ic e fo r ap pl ic at io ns w he re e n vi ro nm en ta l c om pl ia nc e i s p ri or it iz ed . p >